Cas no 67-36-7 (4-Phenoxybenzaldehyde)
4-Phenoxybenzaldehyde structure
Product Name:4-Phenoxybenzaldehyde
CAS No:67-36-7
MF:C13H10O2
MW:198.217303752899
MDL:MFCD00003383
CID:33857
PubChem ID:66139
Update Time:2025-04-18
4-Phenoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Phenoxybenzaldehyde
- 4-Formyldiphenyl ether
- 4-OPhC6H4CHO
- 4-Phenoxy-benzaldehyde
- 4-phenyloxybenzaldehyde
- 4-PhOC6H4-CHO
- Benzaldehyde,4-phenoxy
- Benzaldehyde,p-phenoxy
- EINECS 200-650-7
- para-phenoxy benzaldehyde
- p-phenoxybenzaldehyde
- Benzaldehyde,p-phenoxy- (6CI,7CI,8CI)
- Benzaldehyde, 4-phenoxy-
- Benzaldehyde, p-phenoxy-
- 4-(phenyloxy)benzaldehyde
- QWLHJVDRPZNVBS-UHFFFAOYSA-N
- 58H5VR8362
- Diphenyl Ether 4-Carboxaldehyde
- zlchem 548
- 4-Formyldiphenylether
- 4-phenoxy benzaldehyde
- PubChem13138
- FT-0619367
- P1333
- Z104479070
- DTXSID7021730
- AI3-62192
- 4-08-00-00257 (Beilstein Handbook Reference)
- Q27261597
- STR03366
- 4-Phenoxybenzaldehyde, 98%
- AR1919
- AC-17852
- EN300-20594
- 67-36-7
- AMY8793
- A835723
- 4-PHENOXYBENZENECARBOXALDEHYDE
- LS-25139
- PS-8240
- SCHEMBL97639
- BRN 1947841
- MFCD00003383
- CS-W001949
- W-104718
- AKOS000260361
- 4-phenoxybenzaldehyd
- CHEMBL1933309
- UNII-58H5VR8362
- SY003245
- NS00022649
- DTXCID401730
- 4-Phenoxy-benzaldehyde; p-Phenoxy-benzaldehyde; 4-Formyldiphenyl Ether; 4-Phenoxybenzenecarboxaldehyde; p-Phenoxybenzaldehyde
- 4-Formyldiphenyl ether;Diphenyl ether 4-carboxaldehyde
- FP52864
-
- MDL： MFCD00003383
- Inchi： 1S/C13H10O2/c14-10-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h1-10H
- InChI Key： QWLHJVDRPZNVBS-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1)C1C=CC(C=O)=CC=1
- BRN： 1947841
Computed Properties
- Exact Mass: 198.06800
- Monoisotopic Mass: 198.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.132 g/mL at 25 °C(lit.)
- Melting Point: 24-25 °C (lit.)
- Boiling Point: 185 °C/14 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: n20/D 1.611(lit.)
- Water Partition Coefficient: Insoluble in water.
- PSA: 26.30000
- LogP: 3.29140
- Solubility: Uncertain
- Sensitiveness: Air Sensitive
4-Phenoxybenzaldehyde Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： S23: do not breathe steam. S24/25: prevent skin and eye contact.
- Safety Instruction： S23-S24/25
- FLUKA BRAND F CODES：10
- RTECS：CU7560000
- Storage Condition：2-8 °C
4-Phenoxybenzaldehyde Customs Data
- HS CODE：2912499000
- Customs Data：
China Customs Code:
2912499000Overview:
2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%
4-Phenoxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | AR1919-1/G |
4-PHENOXYBENZALDEHYDE |
67-36-7 | 95% | 1/G |
$42 | 2022-06-01 | |
| AstaTech | AR1919-5/G |
4-PHENOXYBENZALDEHYDE |
67-36-7 | 95% | 5g |
$17 | 2023-09-16 | |
| AstaTech | AR1919-25/G |
4-PHENOXYBENZALDEHYDE |
67-36-7 | 95% | 25g |
$72 | 2023-09-16 | |
| Ambeed | A396423-1g |
4-Phenoxybenzaldehyde |
67-36-7 | 97% | 1g |
$14.0 | 2025-04-17 | |
| Ambeed | A396423-5g |
4-Phenoxybenzaldehyde |
67-36-7 | 97% | 5g |
$25.0 | 2025-04-17 | |
| Ambeed | A396423-10g |
4-Phenoxybenzaldehyde |
67-36-7 | 97% | 10g |
$30.0 | 2025-04-17 | |
| Ambeed | A396423-25g |
4-Phenoxybenzaldehyde |
67-36-7 | 97% | 25g |
$65.0 | 2025-04-17 | |
| Ambeed | A396423-100g |
4-Phenoxybenzaldehyde |
67-36-7 | 97% | 100g |
$259.0 | 2025-04-17 | |
| Fluorochem | 080295-10g |
4-Phenoxybenzaldehyde |
67-36-7 | 98% | 10g |
￡56.00 | 2022-03-01 | |
| Fluorochem | 080295-25g |
4-Phenoxybenzaldehyde |
67-36-7 | 98% | 25g |
￡109.00 | 2022-03-01 |
4-Phenoxybenzaldehyde Related Literature
-
Bharathkumar Inturi,Gurubasavaraj V. Pujar,Madhusudhan N. Purohit,Viswanathan B. Iyer,Sowmya G. S.,Madhuri Kulkarni RSC Adv. 2016 6 110571
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Jilei Zhang,Jiuxi Chen,Miaochang Liu,Xingwang Zheng,Jinchang Ding,Huayue Wu Green Chem. 2012 14 912
-
Jilei Zhang,Jiuxi Chen,Miaochang Liu,Xingwang Zheng,Jinchang Ding,Huayue Wu Green Chem. 2012 14 912
-
Jeremy P. Olson,Moses G. Gichinga,Elizabeth Butala,Hernan A. Navarro,Brian P. Gilmour,F. Ivy Carroll Org. Biomol. Chem. 2011 9 4276
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5. 3-Methylene-2,4-chromandione in situ trapping: introducing molecular diversity on 4-hydroxycoumarinAdrien Montagut-Romans,Manon Boulven,Marc Lemaire,Florence Popowycz RSC Adv. 2016 6 4540
67-36-7 (4-Phenoxybenzaldehyde) Related Products
- 39515-51-0(3-Phenoxybenzaldehyde)
- 19486-71-6(4-Methoxybenzaldehyde-α-d1)
- 78725-47-0(4-(4-Methoxyphenoxy)benzaldehyde)
- 61344-00-1(4-(3,5-dimethoxyphenoxy)benzaldehyde)
- 61343-84-8(4-(3-methylphenoxy)benzaldehyde)
- 123-11-5(p-Methoxybenzaldehyde)
- 62373-80-2(3-(4-Methoxyphenoxy)benzaldehyde)
- 2215-76-1(4-(4-Formylphenoxy)benzaldehyde)
- 287953-82-6(4-(3,5-dimethylphenoxy)benzaldehyde)
- 67698-58-2(Benzaldehyde, 3-(3-methylphenoxy)-)
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